Cas no 145237-01-0 (2-Pyridinecarboxylicacid, 3-[(3S,4S,5S)-5-carboxy-4-(carboxymethyl)-3-pyrrolidinyl]-)
145237-01-0 structure
Product Name:2-Pyridinecarboxylicacid, 3-[(3S,4S,5S)-5-carboxy-4-(carboxymethyl)-3-pyrrolidinyl]-
CAS No:145237-01-0
MF:C13H14N2O6
MW:294.260063648224
CID:222618
PubChem ID:3086662
Update Time:2025-04-19
2-Pyridinecarboxylicacid, 3-[(3S,4S,5S)-5-carboxy-4-(carboxymethyl)-3-pyrrolidinyl]- Chemical and Physical Properties
Names and Identifiers
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- 2-Pyridinecarboxylicacid, 3-[(3S,4S,5S)-5-carboxy-4-(carboxymethyl)-3-pyrrolidinyl]-
- 3-[(3S,4S,5S)-5-carboxy-4-(carboxymethyl)pyrrolidin-3-yl]pyridine-2-carboxylic acid
- (-)-Acromelic acid E
- 2-Pyridinecarboxylic acid, 3-((3S,4S,5S)-5-carboxy-4-(carboxymethyl)-3-pyrrolidinyl)-
- 145237-01-0
- Acromelic acid E
- DTXSID60162951
- 2-Pyridinecarboxylic acid, 3-(5-carboxy-4-(carboxymethyl)-3-pyrrolidinyl)-, (3S-(3alpha,4alpha,5beta))-
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- Inchi: 1S/C13H14N2O6/c16-9(17)4-7-8(5-15-11(7)13(20)21)6-2-1-3-14-10(6)12(18)19/h1-3,7-8,11,15H,4-5H2,(H,16,17)(H,18,19)(H,20,21)/t7-,8+,11-/m0/s1
- InChI Key: IKLXLRRNKJKWMY-RNSXUZJQSA-N
- SMILES: OC([C@@H]1[C@@H](CC(=O)O)[C@@H](C2=CC=CN=C2C(=O)O)CN1)=O
Computed Properties
- Exact Mass: 294.085
- Monoisotopic Mass: 294.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 440
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.8
- Topological Polar Surface Area: 137Ų
Experimental Properties
- Density: 1.477g/cm3
- Boiling Point: 626ºC at 760 mmHg
- Flash Point: 332.4ºC
- Refractive Index: 1.601
- LogP: 0.33950
2-Pyridinecarboxylicacid, 3-[(3S,4S,5S)-5-carboxy-4-(carboxymethyl)-3-pyrrolidinyl]- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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